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Compound of Interest

Compound Name: VU0155069

Cat. No.: B3179267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of VU0155069, a potent and selective

small molecule inhibitor of Phospholipase D1 (PLD1). This document details its biochemical

activity, cellular effects, and the experimental protocols necessary for its use as a chemical

probe to investigate the physiological and pathological roles of PLD1.

Introduction to VU0155069 and PLD1
Phospholipase D (PLD) enzymes are critical signaling proteins that catalyze the hydrolysis of

phosphatidylcholine (PC) to generate the second messenger phosphatidic acid (PA) and

choline. In mammals, two primary isoforms, PLD1 and PLD2, have been identified, playing

roles in a myriad of cellular processes including membrane trafficking, cytoskeletal

organization, cell proliferation, and survival.[1] Dysregulation of PLD activity has been

implicated in various diseases, making its isoforms attractive therapeutic targets.

VU0155069 has emerged as a valuable chemical tool for dissecting the specific functions of

PLD1. Its selectivity over PLD2 allows for the precise interrogation of PLD1-mediated signaling

pathways.

Quantitative Data Summary
The following tables summarize the key quantitative data for VU0155069, establishing its

potency and selectivity as a PLD1 inhibitor.
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Table 1: In Vitro Potency and Selectivity of VU0155069

Target IC50 (nM)
Fold Selectivity
(PLD2/PLD1)

Reference

PLD1 46 ~20 [1]

PLD2 933 [1]

Table 2: Cellular Activity of VU0155069

Cell Line Assay
Effective
Concentration

Observed
Effect

Reference

MDA-MB-231,

4T1, PMT

Transwell

Migration
0.2 µM

Selective

inhibition of

PLD1 and

reduced cell

migration

[1]

MDA-MB-231,

4T1, PMT

Transwell

Migration
20 µM

Inhibition of both

PLD1 and PLD2
[1]

MCF-7
[3H]PtdBut

Production
0.5 µM

Significant

inhibition of (R)-

DOI-induced

PLD activity

Bone Marrow-

Derived

Macrophages

(BMDMs)

Inflammasome

Activation
10 µM

Blocked IL-1β

production and

caspase-1

activation

Signaling Pathways and Experimental Workflows
To visualize the biological context and experimental application of VU0155069, the following

diagrams are provided in the DOT language for Graphviz.
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Simplified PLD1 Signaling Pathway
This diagram illustrates the central role of PLD1 in signal transduction, highlighting its key

upstream activators and a major downstream effector pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b3179267?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/literature/vu0155069-a-selective-pld1-inhibitor-blocks-tumor-cell-invasion.html
https://www.benchchem.com/product/b3179267#vu0155069-as-a-chemical-probe-for-pld1
https://www.benchchem.com/product/b3179267#vu0155069-as-a-chemical-probe-for-pld1
https://www.benchchem.com/product/b3179267#vu0155069-as-a-chemical-probe-for-pld1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3179267?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

